Tetrabutyl propane-1,1,2,3-tetracarboxylate

• CAS No.: 69425-31-6
• Molecular Formula: C23H40O8
• Molecular Weight: 444.6 g/mol
• IUPAC Name: tetrabutyl propane-1,1,2,3-tetracarboxylate
• InChI: InChI=1S/C23H40O8/c1-5-9-13-28-19(24)17-18(21(25)29-14-10-6-2)20(22(26)30-15-11-7-3)23(27)31-16-12-8-4/h18,20H,5-17H2,1-4H3
• InChI Key: BSADOOZDZLORES-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)CC(C(C(=O)OCCCC)C(=O)OCCCC)C(=O)OCCCC

Description

Tetrabutyl propane-1,1,2,3-tetracarboxylate is a useful research compound. Its molecular formula is C23H40O8 and its molecular weight is 444.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

One half gram of sodium metal is dissolved in 200 mls n-butanol and to this solution is added 108 g (0.5 mol) of dibutyl malonate. After reacting for five minutes, 114 grams (0.5 mole) of dibutyl maleate is added and the reaction mixture is refluxed for 6 hours. The solution is neutralized with a few drops of conc. hydrochloric acid and then filtered. The excess n-butanol is distilled off in vacuo to give 213 grams of a tetrabutyl propane-1,1,2,3-tetracarboxylate. The structure is confirmed by NMR analysis (CDCl3) ##STR11##